Cas no 1955507-28-4 (2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid)

• Product Name: 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid
• CAS No: 1955507-28-4
• MF: C₁₂H₁₃ClF₃NO₃
• MW: 311.685
• MDL: MFCD30181169
• CID: 4631259
• PubChem ID: 122164191
• Update Time: 2025-10-29

2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid

• MDL： MFCD30181169

Additional information on 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid

Comprehensive Overview of 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid (CAS No. 1955507-28-4)

The compound 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid (CAS No. 1955507-28-4) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azetidine ring and chloro-methylphenol moiety, make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

One of the key reasons for the growing interest in 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid is its role in the development of central nervous system (CNS) drugs. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and bioavailability, which are critical for CNS penetration. This aligns with current trends in neuroscience research, where scientists are focusing on neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's chloro-methylphenol group further enhances its binding affinity to specific biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical potential, 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid is also being investigated for its utility in chemical biology and proteomics. The trifluoroacetic acid (TFA) salt form improves its solubility, facilitating its use in high-throughput screening (HTS) assays. This is particularly relevant given the rising demand for fragment-based drug design (FBDD), where small molecules like this are used to identify lead compounds. The compound's CAS No. 1955507-28-4 is frequently searched in academic and industrial databases, reflecting its importance in modern drug development pipelines.

Another area of interest is the compound's potential in antibacterial and antifungal research. The chloro and methyl substituents on the phenol ring are known to contribute to antimicrobial activity, a topic of high relevance amid increasing antibiotic resistance. Researchers are exploring whether derivatives of 2-(azetidin-3-yl)-5-chloro-4-methylphenol could serve as templates for new antimicrobial agents, addressing global health challenges.

From a synthetic chemistry perspective, the preparation of 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid involves multi-step organic transformations, including ring-closing reactions and selective functionalization. These methods are often optimized for scalability, a critical factor for industrial applications. The compound's stability and purity are also rigorously tested, ensuring reproducibility in research settings. This aligns with the broader shift toward green chemistry and sustainable synthesis practices, which minimize environmental impact.

Given its versatility, 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid is also a subject of computational chemistry studies. Molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with biological targets, accelerating the drug discovery process. This approach is increasingly popular due to the integration of artificial intelligence (AI) in cheminformatics, a hot topic in both academic and commercial sectors.

In summary, 2-(azetidin-3-yl)-5-chloro-4-methylphenol, trifluoroacetic acid (CAS No. 1955507-28-4) is a multifaceted compound with broad applications in pharmaceutical research, chemical biology, and antimicrobial development. Its structural uniqueness and functional adaptability make it a valuable asset in addressing some of the most pressing challenges in modern science. As research continues to evolve, this compound is likely to remain at the forefront of innovative therapeutic and diagnostic solutions.